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Compound of Interest

1-Boc-3-Hydroxymethyl-5-
Compound Name:
methoxyindole

cat. No.: B1278389

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-3-Hydroxymethyl-5-methoxyindole, a key heterocyclic building block, is of significant
interest in medicinal chemistry and drug discovery. Its indole core, substituted with a methoxy
group and a protected hydroxymethyl functional group, makes it a versatile intermediate for the
synthesis of a wide array of biologically active molecules. The tert-butyloxycarbonyl (Boc)
protecting group on the indole nitrogen enhances its stability and solubility in organic solvents,
facilitating its use in multi-step synthetic pathways. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, and potential applications.

Chemical and Physical Properties

1-Boc-3-Hydroxymethyl-5-methoxyindole, also known as tert-butyl 3-(hydroxymethyl)-5-
methoxy-1H-indole-1-carboxylate, possesses the following properties:
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Property Value Reference
CAS Number 600136-09-2 [1]
Molecular Formula C15H19NOa4 [1]
Molecular Weight 277.31 g/mol [1]
Appearance White to off-white solid

Soluble in common organic
Solubilit solvents such as
olubility _
dichloromethane, ethyl

acetate, and methanol.

Synthesis and Experimental Protocols

The synthesis of 1-Boc-3-Hydroxymethyl-5-methoxyindole can be achieved through a few
strategic routes, primarily involving the modification of a pre-existing indole core. Two common
approaches are:

e Boc protection of 3-Hydroxymethyl-5-methoxyindole: This involves the direct protection of the
indole nitrogen of 3-Hydroxymethyl-5-methoxyindole using di-tert-butyl dicarbonate (Bocz0).

e Reduction of 1-Boc-5-methoxyindole-3-carboxaldehyde: This route starts with the readily
available 1-Boc-5-methoxyindole, which is first formylated at the C3 position, followed by the
reduction of the resulting aldehyde to the corresponding alcohol.

Experimental Protocol: Boc Protection of 3-
Hydroxymethyl-5-methoxyindole

This protocol is a general procedure based on standard Boc protection methodologies.
Materials:
e 3-Hydroxymethyl-5-methoxyindole

» Di-tert-butyl dicarbonate (Bocz0)
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Triethylamine (EtsN) or other suitable base
Dichloromethane (DCM) or Tetrahydrofuran (THF)
Saturated aqueous sodium bicarbonate solution
Brine

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Procedure:

Dissolve 3-Hydroxymethyl-5-methoxyindole (1 equivalent) in anhydrous DCM or THF in a
round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Add triethylamine (1.2 equivalents) to the solution and stir.

Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in the same solvent to the
reaction mixture at room temperature.

Stir the reaction mixture at room temperature and monitor its progress by thin-layer
chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

Extract the aqueous layer with DCM or ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous MgSOa4 or Na2SOa.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purify the crude product by flash column chromatography on silica gel using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-Boc-3-
Hydroxymethyl-5-methoxyindole.
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Experimental Protocol: Reduction of 1-Boc-5-
methoxyindole-3-carboxaldehyde

This protocol outlines the reduction of the aldehyde to the primary alcohol.

Materials:

1-Boc-5-methoxyindole-3-carboxaldehyde

Sodium borohydride (NaBHa4) or Lithium aluminum hydride (LiAIHa4)

Methanol (for NaBHa4) or anhydrous Tetrahydrofuran (THF) (for LiAlHa4)

Water

Saturated aqueous ammonium chloride solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure (using Sodium Borohydride):

Dissolve 1-Boc-5-methoxyindole-3-carboxaldehyde (1 equivalent) in methanol in a round-
bottom flask.

Cool the solution to 0 °C in an ice bath.
Slowly add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir until the starting material is
consumed, as monitored by TLC.

Carefully quench the reaction by the slow addition of water.

Remove the methanol under reduced pressure.
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e Add a saturated aqueous solution of ammonium chloride and extract the product with ethyl
acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous MgSOa or Na2SOa.
» Filter and concentrate the organic phase under reduced pressure.

 Purify the residue by flash column chromatography to afford 1-Boc-3-Hydroxymethyl-5-
methoxyindole.

Spectroscopic Data

While specific, experimentally derived spectra for 1-Boc-3-Hydroxymethyl-5-methoxyindole
are not readily available in public databases, the expected spectral characteristics can be
predicted based on its structure and data from analogous compounds.

IH NMR (predicted):

0 7.8-7.2 (m): Aromatic protons of the indole ring.

0 4.7 (s): Methylene protons of the hydroxymethyl group (-CH20H).

0 3.8 (s): Methoxy group protons (-OCHs).

0 1.6 (s): tert-Butyl protons of the Boc group (-C(CHs)3).

A broad singlet corresponding to the hydroxyl proton (-OH) may also be present.
13C NMR (predicted):

e 0 150-160: Carbonyl carbon of the Boc group.

0 110-140: Aromatic carbons of the indole ring.

0 83-85: Quaternary carbon of the Boc group (-C(CHs)3).

0 ~60: Methylene carbon of the hydroxymethyl group (-CH20H).

0 ~55: Methoxy carbon (-OCHs).
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e 0 ~28: Methyl carbons of the Boc group.
Mass Spectrometry (MS):
e The expected molecular ion peak [M]* would be at m/z = 277.31.

o Common fragments would include the loss of the Boc group ([M-100]*) and the tert-butyl
group ([M-57]%).

Infrared (IR) Spectroscopy:

e ~3400 cm~! (broad): O-H stretching of the hydroxyl group.

e ~2980-2850 cm~1: C-H stretching of the alkyl and aromatic groups.
e ~1700 cm™1 (strong): C=0 stretching of the Boc carbonyl group.

e ~1600-1450 cm~1: C=C stretching of the aromatic ring.

e ~1250-1050 cm~1: C-O stretching of the methoxy and alcohol groups.

Applications in Drug Development

1-Boc-3-Hydroxymethyl-5-methoxyindole serves as a crucial intermediate in the synthesis of
various pharmacologically active compounds. The indole scaffold is a privileged structure in
medicinal chemistry, found in numerous natural products and synthetic drugs with a wide range
of biological activities, including anticancer, antiviral, and anti-inflammatory properties.

The methoxy group at the 5-position can influence the electronic properties of the indole ring
and provide a handle for further functionalization. The hydroxymethyl group at the 3-position is
a versatile functional group that can be readily oxidized to an aldehyde or carboxylic acid, or
converted to other functionalities, allowing for the introduction of diverse pharmacophores.

While specific drugs synthesized directly from this intermediate are not prominently
documented in publicly available literature, its structural motifs are present in many
developmental drug candidates. Its utility lies in its ability to be incorporated into larger, more
complex molecules through various coupling and functional group transformation reactions.
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Logical Relationships and Workflows

The synthesis and utilization of 1-Boc-3-Hydroxymethyl-5-methoxyindole can be visualized
through the following workflows.

Starting Materials Synthesis of 1-Boc-3-Hydroxymethyl-5-methoxyindole

3-Hydroxymethyl-5-methoxyindole.

Click to download full resolution via product page

Caption: Synthetic routes and applications of 1-Boc-3-Hydroxymethyl-5-methoxyindole.

Conclusion

1-Boc-3-Hydroxymethyl-5-methoxyindole is a valuable and versatile building block for the
synthesis of complex organic molecules with potential therapeutic applications. Its
straightforward synthesis and the presence of multiple functionalization points make it an
attractive starting material for drug discovery programs. This guide provides essential technical
information for researchers and scientists working with this important chemical intermediate.
Further research into its applications is likely to yield novel compounds with significant
biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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